Cas no 1548523-33-6 (β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1))

β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) structure
1548523-33-6 structure
Product Name:β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1)
CAS No:1548523-33-6
MF:C19H25N7NaO15P2
MW:676.3769967556
CID:5602200
Update Time:2023-09-01

β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1)
    • Inchi: 1S/C19H25N7O15P2.Na/c20-15-10-16(22-5-21-15)26(6-23-10)18-14(12(29)8(40-18)3-37-42(32,33)34)41-43(35,36)38-4-7-11(28)13(30)17(39-7)25-2-1-9(27)24-19(25)31;/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,21,22)(H,24,27,31)(H2,32,33,34);/q;+1/t7-,8+,11-,12+,13-,14+,17-,18+;/m0./s1
    • InChI Key: UFZXDGNZNXDYQE-ZTHPSQNOSA-N
    • SMILES: [Na+].O([C@@H]1[C@@H]([C@@H](COP(O)(O)=O)O[C@H]1N1C=NC2=C(N=CN=C12)N)O)P(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=CC(=O)NC2=O)O1)O

β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) Production Method

Production Method 1

Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Progress in demonstrating homochiral selection in prebiotic RNA synthesis
By Joshi, Prakash C. et al, Advances in Space Research, 2013, 51(5), 772-779

β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) Raw materials

β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) Preparation Products

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